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Cat. No.: B166128 Get Quote

Introduction Ethofumesate is a selective benzofuran herbicide widely utilized in sugarbeet

(Beta vulgaris L.) production for the control of annual grasses and broadleaf weeds.[1][2] It

functions as a systemic herbicide that is absorbed by emerging shoots and roots, inhibiting lipid

biosynthesis in susceptible plants.[3][4] Its unique mode of action makes it a valuable tool for

herbicide resistance management programs, particularly in rotations with other common

herbicides.[5] Ethofumesate can be applied pre-plant incorporated (PPI), pre-emergence

(PRE), and post-emergence (POST), offering flexibility in weed management strategies. These

notes provide detailed protocols and efficacy data for researchers and scientists working with

ethofumesate in sugarbeet.

Mechanism of Action
Ethofumesate is classified as a Group 15 (US) or Group N (Global HRAC) herbicide. Its

primary mode of action is the inhibition of very-long-chain fatty acid synthesis, which is crucial

for lipid biosynthesis. This disruption interferes with cell division, meristematic growth, and the

formation of the waxy cuticle on leaves. The herbicide is absorbed by the roots and emerging

shoots of weeds and translocates systemically to the foliage. This action leads to the death of

susceptible weed seedlings before or shortly after they emerge.
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Caption: Mechanism of action pathway for ethofumesate.

Experimental Protocols
Protocol 2.1: Field Trial for Efficacy and Crop Tolerance
Assessment
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This protocol outlines a standard methodology for conducting field trials to evaluate the efficacy

of ethofumesate on target weeds and its safety on sugarbeet.

Objective: To determine the weed control efficacy and crop tolerance of various rates and

application timings of ethofumesate, alone or in tank-mix combinations.

Materials and Equipment:

Certified sugarbeet seed (e.g., glyphosate-tolerant variety).

Ethofumesate 4SC formulation.

Tank-mix partners (e.g., glyphosate).

Adjuvants (e.g., methylated seed oil, ammonium sulfate).

Calibrated research plot sprayer (e.g., CO2-pressurized backpack or bicycle wheel sprayer).

Flat fan nozzles (e.g., 8002 XR).

Plot planting and harvesting equipment.

Data collection tools (quadrats, scales, visual rating guides).

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of 4 replications is

recommended to account for field variability.

Plot Size: A typical plot size is four to six rows wide and 30 feet long.

Treatments: Include an untreated control, ethofumesate at various rates (e.g., 8, 16, 32, 64

fl oz/A), and tank-mixes with other herbicides like glyphosate.

Procedure:

Site Preparation: Select a field with a known history of target weed infestation. Perform

standard tillage and fertilization as per local recommendations.
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Planting: Plant sugarbeet at the desired seeding rate and row spacing.

Herbicide Application:

Apply treatments at the specified sugarbeet growth stage (e.g., 2-leaf, 6-leaf).

Use a calibrated sprayer delivering a consistent volume (e.g., 17 GPA) at a constant

pressure (e.g., 40 psi).

Ensure uniform coverage over the center rows of each plot.

Data Collection:

Visual Ratings: Assess percent weed control and percent sugarbeet injury (stature

reduction) at set intervals, such as 7, 14, and 28 Days After Treatment (DAT), using a 0-

100 scale (0 = no effect, 100 = complete death/control).

Weed Density/Biomass: Use quadrats to count weed numbers and/or collect above-

ground biomass for drying and weighing.

Yield and Quality: At harvest, collect roots from the center rows of each plot. Analyze for

root yield, percent sucrose, and calculate recoverable sucrose.

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) appropriate for an

RCBD. Use a means separation test (e.g., Fisher's LSD at p=0.05) to determine significant

differences between treatments.
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Caption: Standard workflow for an ethofumesate field trial.
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Application Guidelines and Efficacy Data
Application Timings
The application timing of ethofumesate is critical for maximizing weed control while ensuring

crop safety.

Pre-Plant Incorporated (PPI) / Pre-emergence (PRE): Ethofumesate is applied before or at

planting and incorporated with tillage or rainfall/irrigation. This timing targets weeds as they

germinate, providing residual control for several weeks. It is particularly effective for

controlling kochia, redroot pigweed, and various grasses.

Post-emergence (POST): Applied after the sugarbeets have emerged, typically when they

have at least two true leaves. POST applications are often made in a tank-mix with other

herbicides, such as glyphosate in glyphosate-tolerant sugarbeets, to control emerged weeds

and provide residual control of later-emerging flushes.
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Caption: Decision logic for ethofumesate application timing.
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Data on Weed Control Efficacy
Research has shown that ethofumesate's efficacy varies by weed species and application

method. Post-emergence applications, particularly in combination with glyphosate, have

demonstrated excellent control of challenging weeds like waterhemp.

Table 1: Post-emergence Weed Control Efficacy of Ethofumesate in Sugarbeet Data compiled

from multiple field studies. Efficacy is reported as percent control.

Treatment
Rate (fl oz/A)

Application
Timing

Waterhemp
(%)

Common
Lambsquarter
s (%)

Redroot
Pigweed (%)

Ethofumesate @

12
2-leaf & 6-leaf 95% 0 - 78% 15 - 70%

Ethofumesate @

24
2-leaf & 6-leaf ~98% (Suppression) (Suppression)

Ethofumesate @

32
2-leaf & 6-leaf 100% (Suppression) (Suppression)

Ethofumesate @

64
2-leaf & 6-leaf 100% (Suppression) (Suppression)

Glyphosate @

28
2-leaf & 6-leaf <90% >95% >90%

Ethofumesate @

32 + Glyphosate

@ 28

2-leaf & 6-leaf 100% 100% >95%

Summary of Efficacy:

Waterhemp: Ethofumesate applied POST provides excellent control, often superior to

glyphosate alone. Combining ethofumesate with glyphosate offers a robust strategy for both

burndown and residual control of waterhemp.
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Common Lambsquarters & Redroot Pigweed: POST-applied ethofumesate alone provides

suppression but is not considered an effective stand-alone treatment for emerged plants of

these species. However, it can provide residual control of later germinating seeds. Tank-

mixing with an effective POST herbicide like glyphosate is necessary for controlling

established populations.

Sugarbeet Crop Response
Sugarbeets generally exhibit good tolerance to ethofumesate. However, high rates applied

post-emergence can cause temporary, visible injury.

Table 2: Sugarbeet Tolerance to Post-emergence Ethofumesate Applications Data represents

visual stature reduction and yield components from multi-location trials.

Treatment Rate (fl oz/A)
Stature Reduction 14 DAT
(%)

Recoverable Sucrose
(lbs/A)

0 (Untreated Check) 0% 8,484

8 ~1% Statistically similar to control

16 ~4% Statistically similar to control

32 ~11% Statistically similar to control

64 ~21% 8,241 (Numerically lower)

128 ~29% 8,024 (Significantly lower)

Summary of Crop Tolerance:

Minimal to no visual injury is typically observed from POST applications of ethofumesate at

rates up to 16-24 fl oz/A.

Rates of 32 fl oz/A and higher may cause temporary stature reduction, from which the

sugarbeets often recover.

While rates up to 2.24 kg ha⁻¹ (~64 fl oz/A) may reduce stature, they often do not

significantly impact final root yield or sucrose content.
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Very high rates (e.g., 4.48 kg ha⁻¹ or ~128 fl oz/A) can lead to significant stature reduction

and a decrease in recoverable sucrose.

Summary of Application Parameters
Table 3: Summary of Ethofumesate Application Parameters in Sugarbeet

Parameter
Pre-Plant Incorporated
(PPI) / Pre-emergence
(PRE)

Post-emergence (POST)

Typical Rate 2.25 to 7.5 pints/A 8 to 64 fl oz/A

Target Weeds

Germinating grasses and

small-seeded broadleaves

(e.g., kochia, pigweeds).

Emerged waterhemp; residual

control of later flushes.

Activation

Requires mechanical

incorporation or at least 0.5

inch of rainfall/irrigation.

Rainfall is required for residual

soil activity.

Crop Stage
Before planting or immediately

after, prior to crop emergence.

Sugarbeets with >2 true

leaves.

Key Considerations

Rate is dependent on soil type

and organic matter content.

Provides foundational, residual

control.

Excellent for managing

glyphosate-resistant

waterhemp when mixed with

glyphosate. Higher rates can

cause temporary crop injury.

Resistance Management
The repeated use of herbicides with the same mode of action selects for resistant weed

biotypes. Ethofumesate (Group 15) offers a different mode of action than glyphosate (Group

9) and ALS inhibitors (Group 2). Incorporating ethofumesate into a weed control program is a

key strategy for managing or delaying the onset of herbicide resistance. Using ethofumesate
in a tank-mix or in sequence with other herbicides diversifies the chemical pressure on weed

populations, which is a cornerstone of sustainable weed management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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